Cas no 1219798-78-3 (1,2-Phenylenediamine-d8)

• Product Name: 1,2-Phenylenediamine-d8
• CAS No: 1219798-78-3
• MF: C₆H₈N₂
• MW: 116.190414428711
• MDL: MFCD06658611
• CID: 1058443
• PubChem ID: 12196830
• Update Time: 2024-11-06

1,2-Phenylenediamine-d8 Chemical and Physical Properties

Names and Identifiers

• 1,2-Phenylenediamine-d8
• 1,2-Phenylenediamine
• 1-N,1-N,2-N,2-N,3,4,5,6-Octadeuteriobenzene-1,2-diamine
• DB-311370
• 1219798-78-3
• D98421
• 1,2-Benzenediamine-d8
• N1,N1,N2,N2,3,4,5,6-octadeuteriobenzene-1,2-diamine
• 1,2-Benzene diamine-d8
• (?H?)benzene-1,2-di(?H?)amine

• MDL： MFCD06658611
• Inchi： 1S/C6H8N2/c7-5-3-1-2-4-6(5)8/h1-4H,7-8H2/i1D,2D,3D,4D/hD4
• InChI Key： GEYOCULIXLDCMW-GCJHLHDMSA-N
• SMILES： N([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1N([2H])[2H]

Computed Properties

• Exact Mass: 116.118962231g/mol
• Monoisotopic Mass: 116.118962231g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52